3-Benzylpyrrolidine-1-carboxamide
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Description
3-Benzylpyrrolidine-1-carboxamide is a pyrrolidine-derived compound featuring a benzyl group at the 3-position of the pyrrolidine ring and a carboxamide moiety at the 1-position. Pyrrolidine derivatives are widely studied for their conformational rigidity and bioactivity, particularly in neurological and metabolic drug discovery.
Properties
IUPAC Name |
3-benzylpyrrolidine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O/c13-12(15)14-7-6-11(9-14)8-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H2,13,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QWIYYGMGRYYMBM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1CC2=CC=CC=C2)C(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analysis
Key structural analogs include:
1-Benzyl-pyrrolidine-3-carboxylic acid amide (CAS: 115687-29-1): Features a benzyl group at position 1 and a carboxylic acid amide at position 3, differing in substituent placement compared to the target compound .
(2S,Z)-1-Benzyl-N-(4-oxopent-2-en-2-yl)pyrrolidine-2-carboxamide : Contains an additional 4-oxopentenyl substituent on the carboxamide nitrogen, altering steric and electronic properties .
Benzyl 3,3-difluoropyrrolidine-1-carboxylate : Fluorination at the 3-position introduces strong electron-withdrawing effects, contrasting with the benzyl group’s electron-donating nature in the target compound .
Physicochemical Properties
| Property | 3-Benzylpyrrolidine-1-carboxamide (Predicted) | 1-Benzyl-pyrrolidine-3-carboxylic acid amide | (2S,Z)-1-Benzylpyrrolidine-2-carboxamide Derivative |
|---|---|---|---|
| Molecular Weight | ~218.28 g/mol | 218.28 g/mol (C12H16N2O) | 343.45 g/mol (C23H37N3O3Si) |
| Polarity | Moderate (amide + benzyl) | Similar | Low (siloxy and lipophilic side chain) |
| Optical Activity | Depends on stereochemistry | Not reported | (2S,4R) configuration confirmed via NMR |
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